Cas no 2229493-92-7 (2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine)

• Product Name: 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine
• CAS No: 2229493-92-7
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• CID: 6300793
• PubChem ID: 165624630
• Update Time: 2025-07-22

2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine
• 2229493-92-7
• EN300-1783029

• Inchi： 1S/C4H7N3OS/c5-1-2-8-4-3-9-7-6-4/h3H,1-2,5H2
• InChI Key： HFNMTEBQUITGAY-UHFFFAOYSA-N
• SMILES： S1C=C(N=N1)OCCN

Computed Properties

• Exact Mass: 145.03098303g/mol
• Monoisotopic Mass: 145.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.3Ų

Additional information on 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine

Introduction to 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine (CAS No: 2229493-92-7)

2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229493-92-7, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules. The presence of a thiadiazole moiety in its structure contributes to its reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The thiadiazole core is a heterocyclic compound that has been extensively studied for its diverse biological properties. It is known for its ability to interact with multiple biological targets, including enzymes and receptors, which makes it a promising candidate for the development of novel therapeutic agents. In particular, derivatives of thiadiazole have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The specific arrangement of atoms in the 1,2,3-thiadiazol-4-yloxy moiety enhances the compound's potential to modulate biological pathways effectively.

The ethan-1-amine component of the molecule introduces an amine group at the terminal position of an ethyl chain. This amine group can participate in hydrogen bonding interactions, which is crucial for drug-receptor binding affinity. Additionally, the ethyl chain provides a hydrophobic region that can influence the compound's solubility and bioavailability. The combination of these structural features makes 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine a versatile building block for medicinal chemists.

Recent advancements in pharmaceutical research have highlighted the importance of thiadiazole derivatives in addressing unmet medical needs. Studies have demonstrated that modifications at different positions of the thiadiazole ring can significantly alter its biological activity. For instance, substituents at the 4-position can enhance binding affinity to specific targets, while changes at other positions can influence metabolic stability and pharmacokinetic properties. The compound 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine exemplifies this trend by incorporating a hydroxyl group at the 4-position of the thiadiazole ring, which can further enhance its interactions with biological systems.

In vitro studies have begun to explore the potential applications of 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine in various therapeutic contexts. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The ability to modulate these pathways could make it a valuable candidate for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with other biological targets has opened up possibilities for applications in antiviral and anticancer therapies.

The synthesis of 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions to introduce the thiadiazol-4-yloxy group followed by functionalization at the amine end of the ethyl chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. These improvements are crucial for supporting further preclinical and clinical investigations.

One of the most exciting aspects of working with compounds like 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine is the opportunity to explore structure-activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features contribute to biological activity. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects. The flexibility offered by this compound's framework makes it an ideal candidate for such explorations.

As computational chemistry techniques continue to evolve, they are playing an increasingly important role in predicting and validating the potential activities of new compounds like 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine. Molecular modeling studies can provide detailed insights into how this compound might interact with biological targets at an atomic level. These predictions are often validated through experimental studies conducted in vitro and in vivo. The integration of computational methods with traditional experimental approaches has significantly accelerated drug discovery pipelines.

The future prospects for 2-(1,2,3-thiadiazol-4-yloxy)ethan-1-amine are promising as more research unfolds. Its unique structural features make it well-suited for further development into novel therapeutics targeting various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible medical benefits for patients worldwide.

In conclusion,2-(1,2,3-thiadiazol-4-yloxy)ethan-1-am ine (CAS No: 2229493 -92 -7) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential biological activities . Its role as an intermediate in drug synthesis , along with ongoing research into its applications , underscores its importance as a compound worthy of continued investigation . As our understanding grows , so too will opportunities to harness this molecule's potential for improving human health .